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Compound of Interest

Compound Name: Sulfo-LC-SPDP

Cat. No.: B2986983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of Sulfo-LC-SPDP (Sulfosuccinimidy! 6-(3'-(2-pyridyldithio)-
propionamido)hexanoate), a key reagent in the field of bioconjugation. This document details
its mechanism of action and provides structured data and experimental protocols to facilitate its
effective use in research and drug development.

Core Properties and Chemical Structure

Sulfo-LC-SPDP is a water-soluble, heterobifunctional crosslinker.[1][2] It contains two reactive
groups: a sulfated N-hydroxysuccinimide (Sulfo-NHS) ester that reacts with primary amines,
and a pyridyldithiol group that reacts with sulfhydryl groups.[3] These reactive moieties are
separated by a long-chain spacer arm, which includes a cleavable disulfide bond.[1] The
presence of the sulfonate group on the NHS ring renders the molecule water-soluble, allowing
for direct addition to aqueous reaction mixtures without the need for organic solvents.

Chemical Structure

The chemical structure of Sulfo-LC-SPDP is characterized by its three main components: the
Sulfo-NHS ester, the spacer arm containing a disulfide bridge, and the pyridyldithiol group.
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Step 1: Amine Reaction
Sulfo-LC-SPDP

Protein-NH2

+ Sulfo-LC-SPDP
(PH 7-8)

Protein-SPDP

+ Protein-SH

W 2: Sulfhydryl Reaction
Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sulfo-LC-SPDP: A Comprehensive Technical Guide for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2986983#sulfo-lc-spdp-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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